5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3-chloro-1-benzothiophen-2-yl)-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H7ClN2OS2/c15-11-8-4-1-2-5-9(8)20-12(11)14-16-13(17-18-14)10-6-3-7-19-10/h1-7H
• InChI Key: RYUYPUXELXAKSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C3=NC(=NO3)C4=CC=CS4)Cl
• Molecular Formula: C14H7ClN2OS2
• Molecular Weight: 318.8 g/mol

Description

5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole, also known as CBT-1, is a chemical compound that has been studied for its potential use in the treatment of various neurological disorders. This compound has shown promise in preclinical studies for its ability to modulate the endocannabinoid system, which is involved in regulating a wide range of physiological processes.

Mechanism of Action

5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for breaking down endocannabinoids in the body. By inhibiting FAAH, 5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole increases the levels of endocannabinoids in the body, which can have a range of physiological effects. Endocannabinoids are involved in regulating mood, anxiety, and reward, among other processes.
Biochemical and Physiological Effects:
5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole has been shown to have a range of biochemical and physiological effects in preclinical studies. These include modulation of the endocannabinoid system, reduction of anxiety-like behavior, and attenuation of drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole in lab experiments include its selectivity for FAAH and its ability to modulate the endocannabinoid system. However, there are also limitations to using 5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole, including its limited solubility in water and potential off-target effects.

Future Directions

There are several future directions for research on 5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole. These include further studies on its potential use in the treatment of neurological disorders, as well as studies on its pharmacokinetics and safety profile. Additionally, there is a need for the development of more potent and selective FAAH inhibitors that can be used in clinical settings.

Scientific Research Applications

5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole has been studied for its potential use in the treatment of various neurological disorders, including anxiety, depression, and addiction. Preclinical studies have shown that 5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole can modulate the endocannabinoid system, which is involved in regulating mood, anxiety, and reward. This suggests that 5-(3-chloro-1-benzothien-2-yl)-3-(2-thienyl)-1,2,4-oxadiazole may be useful in the treatment of these disorders.